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Uprosertib solubility issues DMSO ethanol
preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Uprosertib

Cat. No.: S548425

Uprosertib Solubility Data

CAS No.: 1047634-65-0

The following table summarizes the available experimental solubility data for Upresertib in different

solvents, which is critical for planning your experiments.

Solvent Solubility Notes Source
DMSO ~65 mg/mL (~151.43 mM) Sonication is recommended. [1]
Ethanol ~76 mg/mL (~177.05 mM) Sonication is recommended. [1]
Water <1 mg/mL (practically insoluble) Not suitable for stock preparation.  [1]

In Vivo ~2 mg/mL (in 10% DMSO, 40% PEG Sequential solvent addition and [1]
Formulation 300, 5% Tween 80, 45% Saline) sonication recommended.

Step-by-Step Preparation Protocol

Here is a detailed methodology for preparing a 10 mM Uprosertib stock solution in DMSO, a standard

starting point for in vitro assays.
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Materials Needed

e Uprosertib powder (Molecular Weight: 429.25 g/mol) [2]
e Anhydrous DMSO (High Purity)

e Analytical balance

e Volumetric flask (e.g., 10 mL) or a sterile tube

e Sonicator

¢ Optional: Benchtop centrifuge

Procedure

¢ Calculate Mass: To prepare 10 mL of a 10 mM stock solution, calculate the required mass of

Uprosertib.

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
o Mass = 0.010 mol/L x 0.010 L x 429.25 g/mol = 42.93 mg

e Weigh Compound: Precisely weigh out 42.93 mg of Uprosertib powder using an analytical balance.

e Transfer and Dissolve: Transfer the powder into a 10 mL volumetric flask or tube. Add a small

volume of DMSO (e.g., 5-7 mL) to dissolve the powder.

e Sonication: Sonication is recommended to ensure complete dissolution and to disrupt any potential

aggregates [1]. Sonicate for 5-10 minutes at room temperature. Avoid excessive heating.

¢ Final Volume: After the compound is fully dissolved, add DMSO to bring the final volume to 10 mL.

Mix the solution thoroughly by inverting the container several times.

e Aliquot and Store: Aliquot the stock solution into small, single-use vials to avoid repeated freeze-

thaw cycles. Store at -80°C for long-term stability (recommended for up to 1 year) [1].

Troubleshooting Common Issues

¢ Precipitation upon Dilution: If precipitation occurs when adding the stock solution to an agueous
buffer, ensure you are adding the stock to the buffer with vigorous vortexing or pipetting, not the other
way around. Consider using a different solvent mixture for your working solution, like the in vivo
formulation provided in the table.
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¢ Uncertain Solubility: If you are unsure if the compound is fully dissolved after sonication, you can
briefly centrifuge the solution. A pellet at the bottom of the tube indicates incomplete dissolution.

Experimental Workflow

The diagram below outlines the logical workflow for preparing and troubleshooting your Upresertib

solutions.
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Stock Solution

[Start: Plan Uprosertibj
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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